3-(4,4-Dimethylcyclohexyl)propan-1-ol

• Molecular Formula: C11H22O
• Molecular Weight: 170.29 g/mol
• SMILES: CC1(CCC(CC1)CCCO)C
• InChI: InChI=1S/C11H22O/c1-11(2)7-5-10(6-8-11)4-3-9-12/h10,12H,3-9H2,1-2H3
• InChIKey: WITWYZLNUXNMHR-UHFFFAOYSA-N

3-(4,4-Dimethylcyclohexyl)propan-1-ol (CAS 911128-41-1): Technical Baseline for Procurement and Research Selection

3-(4,4-Dimethylcyclohexyl)propan-1-ol (CAS 911128-41-1) is a cycloaliphatic primary alcohol with the molecular formula C₁₁H₂₂O and a molecular weight of 170.29 g/mol [1]. Its structure features a saturated cyclohexyl ring bearing geminal dimethyl substituents at the C4 position, linked via a three-carbon spacer to a terminal primary hydroxyl group . This compound belongs to the 3-alkylcycloalkanol structural class, which has been systematically investigated for muguet (lily-of-the-valley) fragrance applications [2]. The compound is currently supplied as a research chemical and synthetic intermediate by vendors including Enamine and Leyan, with catalog purity specifications of ≥95% .

Product Type Research chemical & synthetic intermediate

Structural Class Gem-dimethylcyclohexyl primary alcohol

Research Context 3-Alkylcycloalkanol muguet fragrance evaluation

• [1] Kuujia.com. CAS No. 911128-41-1 — 3-(4,4-Dimethylcyclohexyl)propan-1-ol: Chemical and Physical Properties. https://www.kuujia.com/cas-911128-41-1.html (accessed 2026). View Source
• [2] Rossiter, K. The Design and Synthesis of Novel Muguet Fragrance Ingredients: The Discovery of a Series of 3-Alkylcycloalkanols. CHIMIA 2001, 55(5), 388–392. DOI: 10.2533/chimia.2001.388. View Source

Why 3-(4,4-Dimethylcyclohexyl)propan-1-ol Cannot Be Interchanged with Common Cyclohexanepropanol Analogs

Despite sharing the C₁₁H₂₂O empirical formula with several commercial fragrance alcohols, 3-(4,4-dimethylcyclohexyl)propan-1-ol occupies a structurally distinct position within the cyclohexanepropanol family. The gem-dimethyl substitution at C4 of the cyclohexyl ring — combined with a linear primary alcohol chain at the 3-position — creates a unique steric and electronic profile that diverges meaningfully from its closest analogs, including Coranol (α,α-dimethylcyclohexanepropanol, a tertiary alcohol with the dimethyl substitution on the propanol chain rather than the ring), the unsaturated aldehyde 3-(4,4-dimethyl-1-cyclohexen-1-yl)propanal, and the unsubstituted parent 3-cyclohexylpropan-1-ol [1][2]. These structural differences translate into distinct physicochemical properties, reactivity patterns, olfactory potential, and supply-chain positioning that render simple generic interchange scientifically unsound [3].

Target: 3-(4,4-Dimethylcyclohexyl)propan-1-ol Primary alcohol enables oxidation, esterification, etherification

Coranol (tertiary alcohol) Tertiary alcohol limits derivatization; no aldehyde access

Target: Ring-substituted Gem-dimethyl on cyclohexyl C4 alters steric and electronic profile

Coranol (chain-substituted) Dimethyl branching on propanol chain; different spatial arrangement

Target: Saturated ring Fully saturated cyclohexane; no allylic oxidation pathway

Firmenich aldehyde (unsaturated) Cyclohexenyl ring and aldehyde group; autoxidation susceptible

• [1] Api, A.M. et al. RIFM Fragrance Ingredient Safety Assessment: 4-Cyclohexyl-2-methyl-2-butanol, CAS Registry Number 83926-73-2. Food and Chemical Toxicology 2019, 134 (Supplement 1), 110734. DOI: 10.1016/j.fct.2019.110734. View Source
• [2] Firmenich SA. Aldehyde as Perfuming or Flavoring Ingredient — 3-(4,4-Dimethyl-1-cyclohexen-1-yl)propanal. European Patent EP 1529770 B1, granted 2011-08-17. View Source
• [3] Rossiter, K. The Design and Synthesis of Novel Muguet Fragrance Ingredients: The Discovery of a Series of 3-Alkylcycloalkanols. CHIMIA 2001, 55(5), 388–392. DOI: 10.2533/chimia.2001.388. View Source

Quantitative Differentiation Evidence for 3-(4,4-Dimethylcyclohexyl)propan-1-ol Versus Key Analogs

Physicochemical Property Shift: Gem-Dimethyl Substitution on the Cyclohexyl Ring Increases Boiling Point and Reduces Density Relative to the Unsubstituted Parent

The introduction of geminal dimethyl groups at the C4 position of the cyclohexyl ring in 3-(4,4-dimethylcyclohexyl)propan-1-ol produces a measurable physicochemical shift compared to the unsubstituted parent compound 3-cyclohexylpropan-1-ol (CAS 1124-63-6). The target compound exhibits a predicted density of 0.866 ± 0.06 g/cm³ and a predicted boiling point of 228.6 ± 8.0 °C, whereas 3-cyclohexylpropan-1-ol has an experimentally determined density of 0.91–0.94 g/cm³ and a boiling point of 218–223 °C [1]. This represents a density reduction of approximately 0.05–0.07 g/cm³ and a boiling point elevation of roughly 6–10 °C attributable to the gem-dimethyl substitution. The XLogP3 value of 3.6 for the target compound indicates substantially enhanced hydrophobicity relative to the unsubstituted parent [1].

Physicochemical shift

Reported

vs unsubstituted parent Δ Density ≈ –0.06 g/cm³
Δ BP ≈ +8 °C

Supports separation and volatility selection

Predicted values; experimental confirmation recommended

Evidence Dimension	Predicted vs. experimental density and boiling point; hydrophobicity (XLogP3)
Target Compound Data	Density: 0.866 ± 0.06 g/cm³ (predicted); BP: 228.6 ± 8.0 °C (predicted); XLogP3: 3.6
Comparator Or Baseline	3-Cyclohexylpropan-1-ol (CAS 1124-63-6): Density: 0.91–0.94 g/cm³ (experimental); BP: 218–223 °C (experimental); MW: 142.24 g/mol
Quantified Difference	Δ Density ≈ –0.05 to –0.07 g/cm³; Δ BP ≈ +6 to +10 °C; Δ MW = +28.05 g/mol
Conditions	Target data predicted via ACD/Labs Percepta (reported on kuujia.com); comparator data from multiple experimental vendor specifications and literature

Why This Matters

The reduced density and elevated boiling point directly impact distillation separation parameters, solvent compatibility, and formulation volatility — critical factors for selecting between these compounds in synthetic or formulation workflows where the unsubstituted parent would behave differently.

• [1] Kuujia.com. CAS No. 911128-41-1 — 3-(4,4-Dimethylcyclohexyl)propan-1-ol: Computed Properties. https://www.kuujia.com/cas-911128-41-1.html (accessed 2026). View Source

Functional Group Differentiation: Primary Alcohol Enables Broader Derivatization Pathways Compared to the Tertiary Alcohol Coranol

3-(4,4-Dimethylcyclohexyl)propan-1-ol possesses a terminal primary hydroxyl group, which confers fundamentally different reactivity compared to the tertiary alcohol group in Coranol (4-cyclohexyl-2-methyl-2-butanol, CAS 83926-73-2). Primary alcohols undergo facile oxidation to aldehydes and carboxylic acids, participate in esterification with higher yields, and serve as superior substrates for nucleophilic substitution reactions (e.g., conversion to alkyl halides via SOCl₂ or PBr₃) [1]. In contrast, Coranol's tertiary alcohol is resistant to oxidation beyond the ketone stage and undergoes elimination more readily under acidic conditions. Both compounds share identical molecular formula (C₁₁H₂₂O) and molecular weight (170.29 g/mol), making this functional group distinction the principal differentiator for synthetic planning [2][3].

Alcohol reactivity

Class-level inference

Target vs Coranol Primary –CH₂OH
Tertiary –C(CH₃)₂OH

Broader derivatization scope with primary alcohol

No head-to-head kinetic data available

Evidence Dimension	Alcohol class and derivatization scope
Target Compound Data	Primary alcohol (–CH₂OH); oxidizable to aldehyde → carboxylic acid; amenable to esterification, etherification, halogenation
Comparator Or Baseline	Coranol (CAS 83926-73-2): Tertiary alcohol (–C(CH₃)₂OH); oxidation terminates at ketone; elimination-prone under acidic conditions; sterically hindered for esterification
Quantified Difference	Qualitative functional group distinction; no quantitative reactivity rate data available from head-to-head studies
Conditions	General organic reactivity principles applied to structural class; no direct comparative kinetic study identified in literature

Why This Matters

For procurement decisions where the compound serves as a synthetic intermediate, the primary alcohol of the target compound provides a substantially broader palette of downstream chemical transformations, making it the preferred choice when further functionalization to aldehydes, acids, or esters is required.

• [1] Kuujia.com. CAS No. 911128-41-1 — 3-(4,4-Dimethylcyclohexyl)propan-1-ol: Chemical Reactions and Properties. https://www.kuujia.com/cas-911128-41-1.html (accessed 2026). View Source
• [2] Api, A.M. et al. RIFM Fragrance Ingredient Safety Assessment: 4-Cyclohexyl-2-methyl-2-butanol, CAS Registry Number 83926-73-2. Food and Chemical Toxicology 2019, 134 (Supplement 1), 110734. View Source
• [3] Api, A.M. et al. Update to RIFM Fragrance Ingredient Safety Assessment: 4-Cyclohexyl-2-methyl-2-butanol, CAS Registry Number 83926-73-2. Food and Chemical Toxicology 2024, 188, 114670. View Source

Saturation State: Fully Saturated Cyclohexyl Ring Confers Superior Oxidative Stability Versus the Unsaturated Firmenich Aldehyde Analog

3-(4,4-Dimethylcyclohexyl)propan-1-ol contains a fully saturated cyclohexane ring, structurally differentiating it from its closest patented fragrance analog, 3-(4,4-dimethyl-1-cyclohexen-1-yl)propanal (disclosed in Firmenich patent EP 1529770 B1), which bears a cyclohexene ring with endocyclic unsaturation and an aldehyde functional group [1]. The saturated ring system of the target compound eliminates the allylic oxidation pathway that renders the cyclohexenyl analog susceptible to autoxidation and perfume formulation instability [2]. While the unsaturated aldehyde is explicitly characterized by an aldehydic, green, anisic, and floral-linden-verbena odor profile with demonstrated perfumery utility, the saturated alcohol counterpart offers a chemically more robust scaffold for applications where oxidative degradation must be minimized [1].

Oxidative stability

Data to verify

Target vs Firmenich aldehyde Saturated ring; no allylic H
Cyclohexenyl ring; aldehyde group

Predicted oxidative stability advantage

No accelerated aging data available

Evidence Dimension	Ring saturation and oxidative degradation susceptibility
Target Compound Data	Fully saturated cyclohexane ring; no allylic or vinylic hydrogen atoms; predicted resistance to autoxidation
Comparator Or Baseline	3-(4,4-Dimethyl-1-cyclohexen-1-yl)propanal (Firmenich): cyclohexene ring with endocyclic double bond; aldehyde group; established perfumery ingredient
Quantified Difference	No quantitative head-to-head oxidative stability data available; structural inference based on established organic chemistry principles
Conditions	Structural comparison; no direct comparative accelerated aging or peroxide value study identified

Why This Matters

For applications requiring long-term formulation stability — such as functional fragrances in aggressive media (bleach-containing cleaners, high-pH formulations) — the saturated scaffold of the target compound provides a chemically rational basis for selection over the unsaturated aldehyde, pending experimental confirmation.

• [1] Firmenich SA. Aldehyde as Perfuming or Flavoring Ingredient — 3-(4,4-Dimethyl-1-cyclohexen-1-yl)propanal. European Patent EP 1529770 B1, granted 2011-08-17. View Source
• [2] Firmenich SA (Vial, C. et al.). Aldehyde as Perfuming or Flavoring Ingredient. Indian Patent 260347. Also published as US Patent Application US 2005/0107491 A1. View Source

Class-Level Fragrance Potential: Membership in the 3-Alkylcycloalkanol Muguet Family Distinguished from Non-Class-Member Cyclohexanepropanols

Rossiter (2001) established through qualitative structure-activity relationship (SAR) analysis and molecular modelling that 3-alkylcycloalkanols — defined by an alkyl-substituted cyclohexanol scaffold with the alkyl chain at the 3-position — constitute a privileged structural class for muguet (lily-of-the-valley) odor [1]. 3-(4,4-Dimethylcyclohexyl)propan-1-ol fits this pharmacophoric pattern, whereas Coranol (α,α-dimethylcyclohexanepropanol, a tertiary alcohol with dimethyl branching on the propanol side chain rather than ring substitution at the 4-position) does not. The Rossiter study demonstrated that within the 3-alkylcycloalkanols, chirality plays an important role in odor properties, and that conversion of the alcohol to other functional groups leads to weaker odorants — implying that the primary alcohol group in the target compound may be directly relevant to olfactory performance [1]. No published odor evaluation data for the specific target compound were identified.

Muguet class SAR

Class-level inference

Target vs Coranol Fits 3-alkylcycloalkanol pharmacophore
Does not fit pharmacophore

Rational basis for muguet evaluation

No odor evaluation data for target compound

Evidence Dimension	Structural class membership for muguet fragrance activity
Target Compound Data	3-Alkylcycloalkanol scaffold: cyclohexyl ring with alkyl substituent at C3 and hydroxyl at terminal position of alkyl chain; fits Rossiter pharmacophore model
Comparator Or Baseline	Coranol (CAS 83926-73-2): tertiary alcohol with dimethyl substitution on propanol chain; does not fit 3-alkylcycloalkanol pharmacophore
Quantified Difference	No quantitative odor threshold or odor character data available for the target compound; Coranol has established floral, fresh, rosewood odor with medium strength and 18-hour substantivity at 100%
Conditions	SAR class assignment based on Rossiter (2001) qualitative model; no GC-olfactometry data for target compound

Why This Matters

For fragrance discovery programs targeting muguet notes, the target compound's structural membership in the validated 3-alkylcycloalkanol class provides a rational basis for its evaluation, whereas Coranol — despite its established commercial use — operates through a different structure-odor mechanism and cannot serve as a structural surrogate.

• [1] Rossiter, K. The Design and Synthesis of Novel Muguet Fragrance Ingredients: The Discovery of a Series of 3-Alkylcycloalkanols. CHIMIA 2001, 55(5), 388–392. DOI: 10.2533/chimia.2001.388. View Source

Procurement and Supply-Chain Differentiation: Research-Quantity Pricing and Availability Versus Large-Volume Fragrance Ingredients

3-(4,4-Dimethylcyclohexyl)propan-1-ol is positioned in the research chemical and specialty intermediate supply chain, with documented availability from Enamine at pricing of approximately $985 per 0.25 g, $1,070 per 1 g, and $4,606 per 10 g (2023 pricing) [1]. This contrasts sharply with Coranol (CAS 83926-73-2), which is manufactured at 100–1,000 metric tons per year worldwide as an established fragrance ingredient (IFRA, 2019) and is available at bulk commodity pricing [2]. The target compound's supply profile identifies it as a screening compound or early-stage development intermediate rather than a scaled commercial fragrance material. Catalog purity specifications for the target compound are ≥95% (CymitQuimica) .

Supply chain

Reported

Target vs Coranol Research-scale; ~$1,000/g
Bulk commodity; 100–1,000 MT/yr

Research chemical; not a scalable substitute

Budget for research-scale procurement

Evidence Dimension	Commercial availability scale, pricing, and supply-chain positioning
Target Compound Data	Enamine pricing: ~$985/0.25g, ~$1,070/1g, ~$4,606/10g (2023); purity ≥95%; research chemical supply chain
Comparator Or Baseline	Coranol (CAS 83926-73-2): 100–1,000 metric tons/year global volume (IFRA, 2019); 95th percentile fine fragrance concentration 0.8%; commodity fragrance pricing
Quantified Difference	Approximately 6–7 orders of magnitude difference in commercial production volume; pricing differential of ~$1,000/g vs. bulk fragrance ingredient pricing
Conditions	Pricing data from kuujia.com (Enamine listings, 2023); volume data from RIFM safety assessment citing IFRA 2019 survey

Why This Matters

This compound is not a direct substitute for commercial fragrance ingredients and should be procured with the understanding that it is a research-grade specialty chemical; users requiring scalable fragrance performance should evaluate Coranol or related established ingredients, while programs exploring novel 3-alkylcycloalkanol scaffolds should budget for research-scale pricing.

• [1] Kuujia.com. CAS No. 911128-41-1 — 3-(4,4-Dimethylcyclohexyl)propan-1-ol: Price Listings (Enamine). https://www.kuujia.com/cas-911128-41-1.html (accessed 2026). View Source
• [2] Api, A.M. et al. Update to RIFM Fragrance Ingredient Safety Assessment: 4-Cyclohexyl-2-methyl-2-butanol, CAS Registry Number 83926-73-2. Food and Chemical Toxicology 2024, 188, 114670 (citing IFRA Volume of Use Survey, 2019). View Source

Computational ADME and Safety Profile: Predicted Cramer Classification and TPSA Versus Established Fragrance Alcohols

The target compound has a topological polar surface area (TPSA) of 20.2 Ų, one hydrogen bond donor, one hydrogen bond acceptor, and a predicted XLogP3 of 3.6 [1]. These computed parameters are identical or nearly identical to those of Coranol (TPSA 20.2 Ų; Log Kow 3.6 experimentally determined by RIFM) [2]. The molecular weight (170.29 g/mol) and rotatable bond count (3) are also identical between the two compounds. Given this close physicochemical correspondence, the target compound would be predicted to fall within Cramer Class I (low toxicity potential) by computational toxicology assessment, consistent with Coranol's established Cramer Class I classification [2]. However, no experimental toxicological or safety data specific to 3-(4,4-dimethylcyclohexyl)propan-1-ol were identified in the open literature.

In silico ADME

Data to verify

Target vs Coranol TPSA 20.2 Ų; XLogP3 3.6
Superimposable on Coranol

Computational read-across for handling assessment

No experimental toxicology data available

Evidence Dimension	In silico ADME and toxicological classification parameters
Target Compound Data	TPSA: 20.2 Ų; HBD: 1; HBA: 1; Rotatable bonds: 3; XLogP3: 3.6; MW: 170.29 g/mol
Comparator Or Baseline	Coranol (CAS 83926-73-2): TPSA: 20.2 Ų; Log Kow: 3.6 (RIFM experimental); Cramer Class I; RIFM safety assessment cleared all 7 human health endpoints
Quantified Difference	No experimental safety data for target compound; computational parameters essentially superimposable on Coranol
Conditions	Target values from kuujia.com (ACD/Labs predictions); Coranol values from RIFM safety assessments (2019, 2024)

Why This Matters

The computational similarity to Coranol provides a preliminary read-across basis for safety assessment during early-stage research handling, but the absence of experimental toxicological data for the target compound means that compound-specific safety evaluation is required before any scale-up or non-research use.

• [1] Kuujia.com. CAS No. 911128-41-1 — 3-(4,4-Dimethylcyclohexyl)propan-1-ol: Computed Properties. https://www.kuujia.com/cas-911128-41-1.html (accessed 2026). View Source
• [2] Api, A.M. et al. Update to RIFM Fragrance Ingredient Safety Assessment: 4-Cyclohexyl-2-methyl-2-butanol, CAS Registry Number 83926-73-2. Food and Chemical Toxicology 2024, 188, 114670. View Source

Recommended Application Scenarios for 3-(4,4-Dimethylcyclohexyl)propan-1-ol Based on Differential Evidence

Muguet Fragrance Discovery Programs Evaluating Novel 3-Alkylcycloalkanol Scaffolds

Based on Rossiter's (2001) validated SAR model for muguet odorants, 3-(4,4-dimethylcyclohexyl)propan-1-ol is structurally positioned within the 3-alkylcycloalkanol pharmacophore class, distinguishing it from non-class-member cyclohexanepropanols such as Coranol [1]. Fragrance discovery teams exploring structure-odor relationships in the muguet domain should prioritize this compound for GC-olfactometry evaluation and odor threshold determination, as its gem-dimethyl ring substitution pattern represents an unexplored substitution variant within the class. The primary alcohol functional group is consistent with the Rossiter finding that alcohol-to-carbonyl conversion weakens odor in this series, suggesting the native alcohol may represent the optimal odor-active form [1].

Synthetic Intermediate for Aldehyde, Ester, and Ether Derivatives of the 4,4-Dimethylcyclohexyl Scaffold

The terminal primary hydroxyl group enables direct oxidation to 3-(4,4-dimethylcyclohexyl)propanal or 3-(4,4-dimethylcyclohexyl)propanoic acid, esterification to acetates and other esters, and etherification or halogenation for further functionalization [1]. This contrasts with Coranol, whose tertiary alcohol cannot be oxidized to the corresponding aldehyde, making the target compound the appropriate choice when access to the full oxidation series of the 4,4-dimethylcyclohexyl-propanoid scaffold is required. The saturated ring further ensures that these derivatives will not carry allylic instability into downstream products, unlike derivatives of the Firmenich unsaturated aldehyde analog [2].

Formulation Stability Studies Comparing Saturated Versus Unsaturated Cyclohexyl Fragrance Scaffolds

The fully saturated cyclohexane ring of 3-(4,4-dimethylcyclohexyl)propan-1-ol provides a chemically rational basis for evaluating it as an oxidatively stable scaffold in aggressive formulation media (e.g., bleach-containing cleaners, high-pH systems) [1]. Comparative accelerated aging studies against the unsaturated 3-(4,4-dimethyl-1-cyclohexen-1-yl)propanal (Firmenich) could quantify the peroxide value development differential and establish whether the saturated scaffold delivers measurable formulation robustness advantages. The computed XLogP3 of 3.6 and TPSA of 20.2 Ų predict compatibility with non-polar fragrance bases [2].

Early-Stage Medicinal Chemistry or Agrochemical Intermediate Requiring a Sterically Differentiated Cyclohexyl Building Block

The gem-dimethyl substitution at C4 creates steric bulk that differentiates this building block from mono-substituted or unsubstituted cyclohexylpropanols, potentially influencing receptor binding, metabolic stability, or physicochemical properties of derived bioactive molecules [1]. The research-scale supply chain (Enamine, Leyan, CymitQuimica) is aligned with medicinal chemistry library synthesis or agrochemical lead optimization requirements, where milligram-to-gram quantities and ≥95% purity are sufficient. Procurement teams should budget approximately $1,000–$4,600 per gram depending on quantity, consistent with specialty research chemical pricing [2].

Application

Selection Property

Validation Focus

Muguet fragrance discovery

3-Alkylcycloalkanol class membership

GC-olfactometry and odor threshold validation

Synthetic derivatization

Primary alcohol reactivity

Oxidation/esterification pathway confirmation

Formulation stability screening

Saturated ring scaffold

Oxidative stability in aggressive media

Sterically differentiated building block

Gem-dimethyl substitution

Receptor binding or metabolic stability impact

• [1] Rossiter, K. The Design and Synthesis of Novel Muguet Fragrance Ingredients: The Discovery of a Series of 3-Alkylcycloalkanols. CHIMIA 2001, 55(5), 388–392. DOI: 10.2533/chimia.2001.388. View Source
• [2] Kuujia.com. CAS No. 911128-41-1 — 3-(4,4-Dimethylcyclohexyl)propan-1-ol: Chemical Properties, Computed Properties, and Price Listings. https://www.kuujia.com/cas-911128-41-1.html (accessed 2026). View Source